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Cat. No.: B1592627 Get Quote

An In-depth Technical Guide to Potassium Allyltrifluoroborate

Introduction
Potassium allyltrifluoroborate (C₃H₅BF₃K) is a versatile and highly stable organoboron

compound that has garnered significant attention in organic synthesis. As a crystalline, air- and

moisture-stable solid, it serves as a convenient and safer surrogate for the more sensitive

allylboronic acids and esters.[1][2] Its robustness, coupled with its unique reactivity, has

established it as a valuable reagent in a multitude of carbon-carbon and carbon-heteroatom

bond-forming reactions. This guide provides a comprehensive overview of the fundamental

properties, synthesis, reactivity, and applications of potassium allyltrifluoroborate, with a

focus on its utility for researchers in synthetic chemistry and drug development.

Core Properties and Characteristics
Potassium allyltrifluoroborate's utility is rooted in its favorable physical and chemical

properties. Unlike many other organoboron reagents, it can be handled and stored for

extended periods without special precautions.[2]

Physical and Chemical Properties
The key physical and chemical data for potassium allyltrifluoroborate are summarized

below.
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Property Value Reference(s)

IUPAC Name
potassium;trifluoro(prop-2-

enyl)boranuide
[3][4]

CAS Number 233664-53-4 [5][6]

Molecular Formula C₃H₅BF₃K [3][6]

Molecular Weight 147.98 g/mol [3][4][5]

Appearance White crystalline solid/powder [1][3][7]

Melting Point >300 °C [5][7]

Stability

Air- and moisture-stable solid.

Stable under recommended

storage conditions.

[2][3][8]

InChI Key
TVPZAMJXLCDMIT-

UHFFFAOYSA-N
[5]

Spectroscopic Data
Spectroscopic analysis is crucial for the characterization of potassium allyltrifluoroborate
and its reaction products. Representative NMR data is provided below.
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Nucleus
Chemical Shift (δ) /
ppm

Coupling Constant
(J) / Hz

Reference(s)

¹H-NMR 8.20 (d, HAryl) 8.7 [8][9]

7.53 (d, HAryl) 8.7 [8][9]

5.85–5.71 (m,

CH=CH₂)
[8][9]

5.22–5.16 (m,

CH=CH₂)
[8][9]

4.86 (dd, CHOH) 7.8, 4.5 [8][9]

¹³C-NMR
151.1, 147.1, 126.5,

123.5 (Aryl)
[8][9]

133.1 (CH=CH₂) [8][9]

119.5 (CH=CH₂) [8][9]

72.1 (CHOH) [8][9]

43.8 (CHCH₂) [8][9]

¹⁹F-NMR
Shows ¹⁹F-¹¹B

coupling
[10]

¹¹B-NMR
Shows ¹¹B-¹⁹F

coupling (quartet)
[10]

Note: ¹H and ¹³C NMR

data are for 1-(4-

Nitrophenyl)but-3-en-

1-ol, a representative

product from the

allylation of an

aldehyde with

potassium

allyltrifluoroborate.[8]

[9]
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High-resolution mass spectrometry (HRMS) using electrospray ionization (ESI) in negative

mode is effective for determining the exact mass of the allyltrifluoroborate anion, [C₃H₅BF₃]⁻.

[11]

Synthesis and Experimental Protocols
The synthesis of potassium allyltrifluoroborate is straightforward, typically involving the

reaction of an allylborane precursor with potassium hydrogen fluoride (KHF₂).[2]

General Synthesis Protocol
A common and efficient method involves the preparation of an allylborane from allylmagnesium

bromide and a trialkyl borate, followed by in-situ conversion to the trifluoroborate salt.[2]
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General Synthesis Workflow for Potassium Allyltrifluoroborate

Step 1: Grignard Formation

Step 2: Borane Formation

Step 3: Salt Formation

Allyl Halide
(e.g., Allyl Bromide)

Allylmagnesium
BromideReacts with

Magnesium
(Mg)

Anhydrous Ether
Solvent

Allylborane Intermediate
(Not Isolated)

Adds to

Trialkyl Borate
(e.g., B(OMe)₃)

Potassium
Allyltrifluoroborate

Reacts with

Potassium Hydrogen
Fluoride (KHF₂)

Click to download full resolution via product page

Caption: Workflow for the synthesis of potassium allyltrifluoroborate.

Detailed Methodology:

Grignard Reagent Formation: Allylmagnesium bromide is prepared by reacting allyl bromide

with magnesium turnings in anhydrous diethyl ether under an inert atmosphere.
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Borane Intermediate: The freshly prepared Grignard reagent is added dropwise to a solution

of a trialkyl borate (e.g., trimethyl borate) in ether at low temperature (e.g., -78 °C).

Hydrolysis and Salt Formation: The reaction mixture is warmed to room temperature. An

aqueous solution of potassium hydrogen fluoride (KHF₂) is then added.

Isolation: The mixture is stirred for a period, and the resulting solid precipitate (potassium
allyltrifluoroborate) is collected by filtration, washed, and dried. The product is typically a

stable, crystalline solid.[2]

Reactivity and Key Applications
Potassium allyltrifluoroborate is a versatile nucleophilic allylating agent used in a wide array

of chemical transformations. Its stability allows for its use in various reaction conditions,

including aqueous media.[8][12]

Allylation of Carbonyls and Imines
One of the most common applications is the allylation of aldehydes to produce homoallylic

alcohols.[13] This reaction can be promoted by Lewis acids like BF₃·OEt₂ or catalyzed by

phase-transfer catalysts such as 18-crown-6 in biphasic media.[8][13] The reaction is notable

for its high yields and tolerance of a broad range of functional groups.[8]
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Experimental Workflow: Allylation of Aldehydes

Start: Assemble Reagents

Dissolve aldehyde (1.0 mmol)
 in CH₂Cl₂ (2 mL)

Add 18-Crown-6 catalyst
(10 mol%)

Add Potassium Allyltrifluoroborate
(1.2 mmol)

Add Water (2 mL)
to create a biphasic mixture

Stir vigorously at room temperature
for 15 minutes

Work-up: Dilute with EtOAc (15 mL)

Wash with saturated K₂CO₃ solution
(3 x 15 mL)

Dry organic layer over MgSO₄,
filter, and concentrate in vacuo

Product: Pure Homoallylic Alcohol

Click to download full resolution via product page

Caption: Experimental workflow for the allylation of aldehydes.[8]
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Detailed Protocol: Allylation of 4-Nitrobenzaldehyde[8]

To a solution of 4-nitrobenzaldehyde (1.0 mmol) in dichloromethane (2 mL), 18-crown-6 (26

mg, 10 mol%) is added.

Potassium allyltrifluoroborate (177 mg, 1.20 mmol) is added, followed by water (2 mL).

The resulting biphasic mixture is stirred vigorously at room temperature for 15 minutes.

The reaction is diluted with ethyl acetate (15 mL) and washed three times with a saturated

solution of potassium carbonate (K₂CO₃).

The combined organic layers are dried over magnesium sulfate (MgSO₄), filtered, and the

solvent is removed under reduced pressure to yield the homoallylic alcohol product, often

without needing further purification.[8]

Suzuki-Miyaura Cross-Coupling Reactions
Potassium organotrifluoroborates are excellent coupling partners in palladium-catalyzed

Suzuki-Miyaura reactions.[14][15] They serve as stable precursors that slowly release the

active boronic acid in situ, which is particularly advantageous for challenging couplings.

Potassium allyltrifluoroborate can be coupled with various aryl and vinyl halides or triflates to

form allylated aromatic and olefinic structures, which are important motifs in pharmaceuticals

and materials science.[15][16]
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Simplified Suzuki-Miyaura Catalytic Cycle

Pd(0)L₂
(Active Catalyst)

Oxidative
Addition

R¹-Pd(II)-X L₂
(Organopalladium Complex)

Transmetalation

R¹-Pd(II)-R² L₂

Reductive
Elimination

Coupled Product
(R¹-R²)

R¹-R²

Aryl Halide (R¹-X)

R¹-X

Allyl-BF₃K
(R²-BF₃K)

Base (e.g., K₂CO₃, OH⁻)
+ H₂O

Allyl-B(OH)₂
(Active Boron Species)

Hydrolysis

R²

Click to download full resolution via product page

Caption: Catalytic cycle for Suzuki-Miyaura cross-coupling reactions.
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Other Applications
The utility of potassium allyltrifluoroborate extends to various other transformations,

including:

Double Allylboration: Reaction with nitriles and acid anhydrides to form bis-allyl amines and

esters, respectively.[17]

Radical Reactions: Participation in visible light-promoted radical additions to imines.[18]

Amination Reactions: Use in Hartwig-Buchwald type amination reactions to produce allylated

amines.[1]

Logical Relationships and Advantages
The properties and reactivity of potassium allyltrifluoroborate are interconnected, leading to

its broad applicability in modern synthesis.
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Logical Relationships of Potassium Allyltrifluoroborate

Core Properties

Resulting Characteristics

Key Applications

High Stability
(Air & Moisture)

Ease of Handling & Storage Versatile Reactivity

Controlled release of
reactive species

Broad Functional
Group Tolerance

Compatibility with
Aqueous Media

Crystalline Solid Low Toxicity

Safer alternative

C-C Bond Formation
(Allylation, Suzuki Coupling)

Complex Molecule
Synthesis

Drug Discovery &
Development

Environmentally benign

Click to download full resolution via product page

Caption: Relationships between properties, characteristics, and applications.

Safety and Handling
While organotrifluoroborate salts are considered to have low toxicity, potassium
allyltrifluoroborate is classified as a hazardous substance and requires careful handling.[3][8]
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Hazard Type
GHS Classification and
Statements

Reference(s)

Pictogram(s) Corrosion, Exclamation Mark [5]

Signal Word Danger [3][5]

Hazard Statements

H315: Causes skin

irritation.H318: Causes serious

eye damage.H335: May cause

respiratory irritation.

[3][4][5]

Precautionary Statements

P261: Avoid breathing

dust.P280: Wear protective

gloves/eye protection/face

protection.P302+P352: IF ON

SKIN: Wash with plenty of

soap and

water.P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[3][4]

Incompatible Materials Strong oxidizing agents. [3]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

closed container.

[3]

Always consult the latest Safety Data Sheet (SDS) before use. Engineering controls, such as a

fume hood, should be used to minimize exposure. Personal protective equipment (PPE),

including safety goggles, gloves, and a lab coat, is mandatory.[3]

Conclusion
Potassium allyltrifluoroborate is a robust, versatile, and user-friendly reagent for introducing

the allyl group in organic synthesis. Its exceptional stability compared to traditional
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organoboranes makes it an invaluable tool for modern synthetic chemistry. From the

straightforward allylation of aldehydes to its critical role in palladium-catalyzed cross-coupling

reactions, it enables the efficient construction of molecular complexity, making it a cornerstone

reagent for researchers in academia and the pharmaceutical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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